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Resistance Profile Comparison

Feature Sisunatovir (RV521)
Rilematovir (JNJ-
53718678)

Mechanism of Action Fusion (F) protein inhibitor [1] [2] Fusion (F) protein inhibitor
[3] [4]

Barrier to Resistance Low (In vitro and clinical data) [5] [4] Information missing

Resistance Emergence Rapidly in human challenge trials and natural

infection [5]

Information missing

Impact of Resistant
Mutants

>1000-fold decrease in drug potency; minimal

fitness cost [5]

Information missing

Cross-Resistance Observed between different fusion inhibitors

[5]

Information missing

Development Status Clinical development (Phase 2) [2] Discontinued (Phase 3)

[3] [6]
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The most critical finding is that rilematovir's clinical development was discontinued for strategic, non-

safety-related reasons [3]. A Phase 2 trial (CROCuS) in children concluded that it had only a "small but

favorable antiviral effect of indeterminate clinical relevance" [3]. Furthermore, a separate Phase 2a trial in

adults also failed to demonstrate a consistent, dose-dependent antiviral effect [7]. This lack of robust clinical

efficacy likely contributed to its discontinuation.

Mechanisms and Experimental Data for Sisunatovir

The low barrier to resistance for sisunatovir and other fusion inhibitors like it is a well-documented

challenge.

Rapid Emergence of Resistance: Studies show that resistance mutations in the RSV F protein can
emerge rapidly both in laboratory settings and in patients treated with fusion inhibitors [5]. One review

notes that resistance to one fusion inhibitor often leads to cross-resistance to others that target the
same region [5].

Minimal Fitness Cost: A significant issue is that the mutations conferring resistance to fusion
inhibitors can cause a dramatic drop in drug potency (over 1000-fold) without substantially impairing

the virus's ability to replicate and spread [5]. This lack of a "fitness cost" means resistant viruses can
compete effectively with wild-type virus.

For a visual summary of how resistance is assessed for drugs like sisunatovir, see the workflow below.
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The search results highlight a strategic shift in RSV antiviral development away from fusion inhibitors like

sisunatovir and rilematovir due to resistance concerns. The current focus is on agents with a higher genetic

barrier to resistance, particularly nucleoprotein (N) inhibitors [5] [4].

Nucleoprotein (N) Inhibitors: Compounds like EDP-938, which target the viral nucleoprotein,

demonstrate a much higher barrier to resistance in human challenge trials [5]. Resistance mutations
are rare and, when they do occur, are associated with a significant reduction in viral fitness, making

them less likely to propagate [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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